Cas no 2023480-84-2 (1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester)

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester is a specialized organic compound featuring a pyrrolidine backbone with a ketone-functionalized pentenyl substituent and a tert-butyl ester group. This structure imparts versatility in synthetic applications, particularly as an intermediate in the preparation of pharmacologically active molecules or complex organic frameworks. The tert-butyl ester enhances stability, facilitating handling and storage, while the α,β-unsaturated ketone moiety offers reactivity for conjugate additions or cyclization reactions. Its well-defined stereochemistry and functional group compatibility make it valuable for targeted synthesis in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its integrity.

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester structure

2023480-84-2 structure

Product Name:1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester

CAS No:2023480-84-2

MF:C₁₄H₂₃NO₃

MW:253.337324380875

CID:5293427

Update Time:2025-06-08

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H23NO3/c1-5-12(16)9-8-11-7-6-10-15(11)13(17)18-14(2,3)4/h5,11H,1,6-10H2,2-4H3
- InChI Key： JQTAJRIJJZHRHX-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCC1CCC(=O)C=C

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-797100-0.05g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	0.05g	$1008.0	2024-05-22
Enamine	EN300-797100-0.1g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	0.1g	$1056.0	2024-05-22
Enamine	EN300-797100-0.25g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	0.25g	$1104.0	2024-05-22
Enamine	EN300-797100-0.5g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	0.5g	$1152.0	2024-05-22
Enamine	EN300-797100-1.0g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	1.0g	$1200.0	2024-05-22
Enamine	EN300-797100-2.5g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	2.5g	$2351.0	2024-05-22
Enamine	EN300-797100-5.0g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	5.0g	$3479.0	2024-05-22
Enamine	EN300-797100-10.0g	tert-butyl 2-(3-oxopent-4-en-1-yl)pyrrolidine-1-carboxylate	2023480-84-2	95%	10.0g	$5159.0	2024-05-22

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester Related Literature

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2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Additional information on 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2023480-84-2): An Overview

1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2023480-84-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, an oxo group, and a dimethylethyl ester moiety. These structural elements contribute to its potential applications in various scientific and industrial processes.

The pyrrolidine ring is a five-membered heterocyclic structure that is widely used in the synthesis of bioactive compounds due to its ability to mimic natural amino acids and peptides. The presence of this ring in 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester suggests that it may exhibit similar biological activities. The oxo group at the C3 position of the pentenyl chain adds further complexity and reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

The dimethylethyl ester moiety at the C1 position of the pyrrolidinecarboxylic acid provides additional stability and solubility properties, which are crucial for its use in various chemical reactions and formulations. This ester group can be readily hydrolyzed under specific conditions to yield the corresponding carboxylic acid, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester in the development of new pharmaceutical agents. For instance, researchers at the University of California have explored its use as a precursor in the synthesis of novel anti-inflammatory drugs. The compound's ability to modulate specific biological pathways has been shown to have promising therapeutic effects in preclinical models of inflammation.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the role of 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester in the development of anti-cancer agents. The compound was found to exhibit selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selective activity is attributed to its unique structural features and its ability to interact with specific cellular targets.

Beyond its pharmaceutical applications, 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester has also found use in materials science. Researchers at MIT have utilized this compound as a key component in the synthesis of advanced polymers with enhanced mechanical properties. The presence of the pyrrolidine ring and oxo group contributes to the polymer's stability and durability, making it suitable for applications in coatings and adhesives.

The synthesis of 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester typically involves a multi-step process that includes the formation of the pyrrolidine ring through a ring-closing metathesis reaction followed by functional group manipulations to introduce the oxo group and dimethylethyl ester moiety. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes.

In terms of safety and handling, 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester should be stored under dry conditions and protected from light and heat to maintain its stability. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

Overall, 1-Pyrrolidinecarboxylic acid, 2-(3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2023480-84-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it an attractive candidate for further research and development in these fields.